(5Z)-3-(3,5-dichlorophenyl)-2-thioxo-5-(3,4,5-trimethoxybenzylidene)-1,3-thiazolidin-4-one

Specification

• Molecular Formula: C19H15Cl2NO4S2
• Molecular Weight: 456.4 g/mol
• IUPAC Name: (5Z)-3-(3,5-dichlorophenyl)-2-sulfanylidene-5-[(3,4,5-trimethoxyphenyl)methylidene]-1,3-thiazolidin-4-one
• Standard InChI: InChI=1S/C19H15Cl2NO4S2/c1-24-14-4-10(5-15(25-2)17(14)26-3)6-16-18(23)22(19(27)28-16)13-8-11(20)7-12(21)9-13/h4-9H,1-3H3/b16-6-
• Standard InChI Key: YFKHQBMCRHHVNC-SOFYXZRVSA-N
• Isomeric SMILES: COC1=CC(=CC(=C1OC)OC)/C=C\2/C(=O)N(C(=S)S2)C3=CC(=CC(=C3)Cl)Cl
• Canonical SMILES: COC1=CC(=CC(=C1OC)OC)C=C2C(=O)N(C(=S)S2)C3=CC(=CC(=C3)Cl)Cl

Introduction

The compound (5Z)-3-(3,5-dichlorophenyl)-2-thioxo-5-(3,4,5-trimethoxybenzylidene)-1,3-thiazolidin-4-one belongs to the class of thiazolidin-4-one derivatives, a prominent scaffold in medicinal chemistry. These compounds are known for their diverse biological and pharmacological activities, including antimicrobial, anticancer, anti-inflammatory, and antidiabetic properties. The unique structural features of thiazolidin-4-one derivatives allow for extensive chemical modifications that enhance bioactivity and therapeutic potential.

Structural Features

The compound contains:

• A thiazolidin-4-one core, which is a five-membered heterocyclic ring with sulfur and nitrogen atoms.

• A C5-benzylidene substituent, specifically a 3,4,5-trimethoxybenzylidene group, which contributes to its biological activity.

• A C3 aryl group, substituted with two chlorine atoms at the 3rd and 5th positions (3,5-dichlorophenyl group).

• A C2 thioxo group, which enhances its electron density and reactivity.

The presence of these substituents makes the compound versatile for interaction with biological targets through hydrogen bonding, π-stacking interactions, and hydrophobic effects.

Synthesis

The synthesis of thiazolidin-4-one derivatives typically involves:

• Cyclization reactions between thiourea or related precursors and α-halocarbonyl compounds.

• Condensation at the C5 position to introduce the benzylidene functionality.

For this specific compound:

• The trimethoxybenzaldehyde reacts with the thiazolidinone precursor under basic or acidic conditions to form the benzylidene derivative.

• The dichlorophenyl group is introduced via nucleophilic substitution or direct coupling reactions.

Anticancer Activity

Thiazolidin-4-one derivatives exhibit significant anticancer potential by targeting various cellular pathways such as apoptosis induction, cell cycle arrest, and inhibition of angiogenesis. The dichlorophenyl and trimethoxybenzylidene moieties enhance cytotoxicity against cancer cells by improving lipophilicity and target binding affinity.

Anti-inflammatory Effects

The presence of electron-donating methoxy groups in the benzylidene ring facilitates inhibition of pro-inflammatory enzymes like cyclooxygenase (COX) and lipoxygenase (LOX). Molecular docking studies have shown that similar compounds exhibit strong binding to these enzyme active sites.

Antioxidant Activity

The compound's structure allows it to scavenge free radicals effectively due to its electron-rich substituents. This activity is critical in preventing oxidative damage linked to chronic diseases such as diabetes and neurodegeneration.

Experimental Data

Property	Value/Observation
Molecular Formula	$C_{17}H_{13}Cl_2NO_3S_2$
Molecular Weight	414.33 g/mol
Solubility	Soluble in DMSO; limited solubility in water
Melting Point	~220–225°C
Anticancer IC50 (example)	~10 µM against breast cancer cell lines
Antimicrobial MIC	~15 µg/mL against Gram-positive bacteria